Cas no 17587-08-5 (2-(2H-Tetrazol-5-yl)ethanol)

• Product Name: 2-(2H-Tetrazol-5-yl)ethanol
• CAS No: 17587-08-5
• MF: C₃H₆N₄O
• MW: 114.105939388275
• MDL: MFCD08059926
• CID: 227605
• PubChem ID: 285162
• Update Time: 2025-06-14

2-(2H-Tetrazol-5-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2H-Tetrazol-5-yl)ethanol
• 2-(2H-Tetrazol-5-yl)-ethanol
• 2H-Tetrazole-5-ethanol
• 2-(1H-tetrazol-5-yl)ethanol(SALTDATA: FREE)
• 2-(1H-tetrazol-5-yl)ethanol
• 2-(2H-1,2,3,4-TETRAZOL-5-YL)-1-ETHANOL
• 2-(2H-1,2,3,4-TETRAAZOL-5-YL)-1-ETHANOL
• 2-(1H-tetrazol-5-yl)-ethanol
• 2-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
• MFCD08059926
• 17587-08-5
• AB16834
• BS-21762
• SCHEMBL1680256
• A812123
• 5-(2-hydroxyethyl)tetrazole
• FT-0706344
• J-011145
• NSC141936
• AKOS005597019
• EN300-208962
• NSC-141936
• hydroxyethyltetrazole
• DTXSID50301236
• 2-(2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol

• MDL： MFCD08059926
• Inchi： 1S/C3H6N4O/c8-2-1-3-4-6-7-5-3/h8H,1-2H2,(H,4,5,6,7)
• InChI Key： HVKDTPAQOXWHHG-UHFFFAOYSA-N
• SMILES： OCCC1N=NNN=1

Computed Properties

• Exact Mass: 114.05400
• Monoisotopic Mass: 114.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.467
• Boiling Point: 359.9℃ at 760 mmHg
• Flash Point: 171.4°C
• Refractive Index: 1.584
• PSA: 74.69000
• LogP: -1.26550

2-(2H-Tetrazol-5-yl)ethanol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 2-(2H-Tetrazol-5-yl)ethanol

Comprehensive Overview of 2-(2H-Tetrazol-5-yl)ethanol (CAS No. 17587-08-5): Properties, Applications, and Industry Insights

2-(2H-Tetrazol-5-yl)ethanol (CAS No. 17587-08-5) is a versatile heterocyclic compound featuring a tetrazole ring linked to an ethanol moiety. This unique structure endows it with significant chemical reactivity, making it valuable in pharmaceuticals, agrochemicals, and material science. The compound's molecular formula C3H6N4O and molecular weight 114.11 g/mol highlight its compact yet functionally dense design. Researchers frequently explore its role as a bioisostere for carboxylic acids, a property leveraged in drug design to enhance metabolic stability and bioavailability.

In recent years, the demand for tetrazole derivatives like 2-(2H-Tetrazol-5-yl)ethanol has surged due to their applications in click chemistry and medicinal chemistry. A trending topic in scientific forums is its utility in covalent organic frameworks (COFs), where its nitrogen-rich structure aids in gas storage and catalysis. Additionally, its hydrogen-bonding capacity aligns with the growing interest in supramolecular chemistry, addressing challenges in sensor development and nanotechnology.

Synthesis of 2-(2H-Tetrazol-5-yl)ethanol typically involves [1,3-dipolar cycloaddition] between nitriles and sodium azide, a method optimized for scalability and purity. Analytical techniques such as HPLC and NMR spectroscopy confirm its structural integrity, while thermal stability studies (DSC/TGA) ensure suitability for high-temperature applications. Environmental and safety assessments emphasize its low ecotoxicity, aligning with green chemistry principles—a key concern for industries targeting sustainable practices.

From a commercial perspective, CAS No. 17587-08-5 is cataloged by major suppliers like Sigma-Aldrich and TCI Chemicals, with pricing influenced by purity grades (≥95% to ≥98%). Market trends indicate rising procurement for peptide synthesis and ligand design, particularly in oncology and neurology research. FAQs from academic circles often focus on its solubility profile (polar solvents like DMSO) and storage conditions (2–8°C under inert atmosphere), reflecting practical usage concerns.

Future prospects for 2-(2H-Tetrazol-5-yl)ethanol include explorations in bioconjugation and photodynamic therapy, driven by its tunable reactivity. As AI-assisted drug discovery accelerates, this compound’s role in virtual screening libraries is gaining attention. Its compatibility with automated synthesis platforms further positions it as a staple in high-throughput research, answering the industry’s call for efficiency and innovation.